1,2-Bis(4-chlorophenyl)ethanone
Cat. No. B7734130
M. Wt: 265.1 g/mol
InChI Key: MEQWGTBCTHCERR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08188097B2
Procedure details
To dimethoxyethane (100 mL) was added 4-chlorobenzylbromide (4.1 g), 4-chlorobenzoylchloride (2.56 mL), bis(triphenylphosphine)palladium dichloride (702 mg) and zinc powder (2.6 g) and the mixture was stirred for 2 hours under nitrogen gas atmosphere. The reaction mixture was filtered and the filtrate was concentrated in vacuo and extracted with ethyl acetate. The organic layer was washed with saturated brine, dried over magnesium sulfate and filtered. The filtrate was concentrated in vacuo and the resultant crude product was purified by column chromatography on silica gel (solvent: hexane/ethyl acetate=49/1 to 9/1) to obtain (4-chlorobenzyl) (4-chlorophenyl)methanone (4.85 g, yield: 91%) as a powder.
Yield
91%
Identifiers
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REACTION_CXSMILES
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[Cl:1][C:2]1[CH:9]=[CH:8][C:5]([CH2:6]Br)=[CH:4][CH:3]=1.[Cl:10][C:11]1[CH:19]=[CH:18][C:14]([C:15](Cl)=[O:16])=[CH:13][CH:12]=1>Cl[Pd](Cl)([P](C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1)[P](C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1.[Zn].C(COC)OC>[Cl:1][C:2]1[CH:9]=[CH:8][C:5]([CH2:6][C:15]([C:14]2[CH:18]=[CH:19][C:11]([Cl:10])=[CH:12][CH:13]=2)=[O:16])=[CH:4][CH:3]=1 |^1:22,41|
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Inputs
Step One
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Name
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|
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Quantity
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4.1 g
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Type
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reactant
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Smiles
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ClC1=CC=C(CBr)C=C1
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|
Name
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|
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Quantity
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2.56 mL
|
|
Type
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reactant
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Smiles
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ClC1=CC=C(C(=O)Cl)C=C1
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Name
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|
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Quantity
|
702 mg
|
|
Type
|
catalyst
|
|
Smiles
|
Cl[Pd]([P](C1=CC=CC=C1)(C2=CC=CC=C2)C3=CC=CC=C3)([P](C4=CC=CC=C4)(C5=CC=CC=C5)C6=CC=CC=C6)Cl
|
|
Name
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|
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Quantity
|
2.6 g
|
|
Type
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catalyst
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Smiles
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[Zn]
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Name
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|
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Quantity
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100 mL
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Type
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solvent
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Smiles
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C(OC)COC
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Conditions
Stirring
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Type
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CUSTOM
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|
Details
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the mixture was stirred for 2 hours under nitrogen gas atmosphere
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
FILTRATION
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Type
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FILTRATION
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|
Details
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The reaction mixture was filtered
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CONCENTRATION
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Type
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CONCENTRATION
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|
Details
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the filtrate was concentrated in vacuo
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EXTRACTION
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Type
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EXTRACTION
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|
Details
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extracted with ethyl acetate
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WASH
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Type
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WASH
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Details
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The organic layer was washed with saturated brine
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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dried over magnesium sulfate
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FILTRATION
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Type
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FILTRATION
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|
Details
|
filtered
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CONCENTRATION
|
Type
|
CONCENTRATION
|
|
Details
|
The filtrate was concentrated in vacuo
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
the resultant crude product was purified by column chromatography on silica gel (solvent: hexane/ethyl acetate=49/1 to 9/1)
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Outcomes
Product
Details
Reaction Time |
2 h |
|
Name
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|
|
Type
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product
|
|
Smiles
|
ClC1=CC=C(CC(=O)C2=CC=C(C=C2)Cl)C=C1
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 4.85 g | |
| YIELD: PERCENTYIELD | 91% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
